N-(4-butylphenyl)-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: N-butyl-3-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C12H15N3O2S/c1-3-4-5-13-10(16)9-6-14-12-15(11(9)17)8(2)7-18-12/h6-7H,3-5H2,1-2H3,(H,13,16)
• InChI Key: QOISMHBAPOHIQK-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CN=C2N(C1=O)C(=CS2)C
• Molecular Formula: C12H15N3O2S
• Molecular Weight: 265.33 g/mol

Description

N-(4-butylphenyl)-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(4-butylphenyl)-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways involved in cancer cell growth and survival. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by activating caspase enzymes and disrupting mitochondrial function.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, this compound has been found to have several other biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of bacteria and fungi, and can also modulate the immune system by suppressing the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-butylphenyl)-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide in lab experiments is its potent anti-cancer activity. This makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-butylphenyl)-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide. One area of interest is the development of new cancer therapies based on this compound. Another area of research is the investigation of its potential applications in other areas, such as infectious disease and inflammation. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to optimize its pharmacological properties for use in clinical settings.

Synthesis Methods

The synthesis of N-(4-butylphenyl)-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide has been reported in several studies. One of the most commonly used methods involves the reaction of 3-methyl-4-nitro-5-aminopyrazole with 4-butylbenzoyl chloride in the presence of potassium carbonate and DMF. The resulting intermediate is then reacted with thiosemicarbazide to yield the final product.

Scientific Research Applications

N-(4-butylphenyl)-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide has been studied for its potential applications in various scientific research areas. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has potent anti-cancer activity against several types of cancer cells, including breast cancer, lung cancer, and colon cancer.